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Compound of Interest

Compound Name: Diisopropylzinc

Cat. No.: B128070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

diisopropylzinc (i-Pr₂Zn). The information is intended for professionals in research and

development who require detailed technical data for experimental design, safety protocols, and

application evaluation.

General and Molecular Properties
Diisopropylzinc is an organozinc compound that serves as a key reagent in various organic

syntheses, most notably in stereoselective additions to aldehydes. Its utility is intrinsically linked

to its specific physical and chemical characteristics.

Property Value Source(s)

Chemical Formula C₆H₁₄Zn [1]

Molecular Weight 151.57 g/mol [1]

Appearance
Colorless to pale yellow or blue

liquid
[2][3]

Structure (SMILES) CC(C)[Zn]C(C)C [1][4]

InChI Key
KDUNMLRPPVCIGP-

UHFFFAOYSA-N
[1][4]
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Core Physical Properties
The physical properties of diisopropylzinc are critical for its handling, storage, and use in

reactions. The compound is typically supplied as a solution in a hydrocarbon solvent like

toluene, which can affect some of these measured properties.

Property Value Conditions Source(s)

Density 0.895 g/mL at 25 °C [4][5][6][7][8]

Boiling Point 136 °C

at 760 Torr

(Atmospheric

Pressure)

[1][9]

52 °C at 60 Torr [5][6][7][8]

Melting Point
Not Applicable / Not

Determined
-

Flash Point -5 °C (23 °F) Closed Cup [5][6][7][8]

Water Solubility Reacts violently - [9]

Solubility

Soluble in

hydrocarbon solvents

(e.g., toluene),

chloroform

- [3][10]

Reactivity and Stability
Diisopropylzinc is a highly reactive organometallic compound, demanding specific handling

procedures.

Pyrophoricity: It is pyrophoric, meaning it can ignite spontaneously upon contact with air.[9]

Water Reactivity: It reacts violently with water and other protic solvents.[9]

Stability: The compound is sensitive to both air and moisture.[3]
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Storage: For safety and to maintain purity, it must be stored under an inert atmosphere (e.g.,

nitrogen or argon) in a tightly sealed container.[3] Recommended storage temperatures are

typically between 2-8°C.[4][5][6][7][8]

Experimental Protocols and Methodologies
Due to its reactive nature, the determination of diisopropylzinc's physical properties requires

specialized techniques, primarily involving the exclusion of air and moisture.

4.1 General Handling Workflow

All manipulations of diisopropylzinc must be performed using air-free techniques, such as in a

glovebox or on a Schlenk line. The following diagram outlines a general decision workflow for

handling this reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.mdpi.com/2073-8994/15/7/1382
https://pubs.acs.org/doi/10.1021/jo102525t
https://en.wikipedia.org/wiki/Organometallic_chemistry
https://chemistry.illinois.edu/news/2020-04-16t153940/illinois-chemistry-researchers-demystify-mysterious-soai-reaction
https://pubs.rsc.org/en/content/articlelanding/2022/cs/d1cs01038g
https://www.mdpi.com/journal/materials/special_issues/Organometal_Compd_Struct_Phys_Prop_Appl
https://www.benchchem.com/product/b128070?utm_src=pdf-body
https://www.benchchem.com/product/b128070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need to handle
Diisopropylzinc

Is a certified inert
atmosphere glovebox available?

Is a Schlenk line
and appropriate glassware available?

No

Perform manipulations
inside the glovebox

Yes

Perform manipulations
using Schlenk techniques

Yes

Do not proceed.
Secure appropriate equipment.

No

Operation Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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